Cas no 1698181-83-7 (3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1698181-83-7
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 6073126
• PubChem ID: 130488453
• Update Time: 2025-10-16

3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine
• 1698181-83-7
• EN300-1913764

• Inchi： 1S/C11H13BrFN/c1-11(2)9(10(11)14)7-5-6(12)3-4-8(7)13/h3-5,9-10H,14H2,1-2H3
• InChI Key： RAIVYBYUQQUYCO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1C(C1(C)C)N)F

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to 3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1698181-83-7)

3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1698181-83-7, represents a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The structural features of this molecule, particularly the presence of both bromo and fluoro substituents on a phenyl ring, combined with a cyclopropane core, make it an intriguing candidate for various biochemical interactions.

The chemical structure of 3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine can be described as a cyclopropane ring substituted with two methyl groups at the 2-position and an amine group at the 1-position. The phenyl ring is further modified by a bromine atom at the 5-position and a fluorine atom at the 2-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which are critical for its potential biological activity.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring cyclopropane moieties. Cyclopropane rings are known for their high reactivity and ability to interfere with biological processes at the molecular level. The incorporation of such rings into drug candidates can lead to novel mechanisms of action and improved binding affinities to biological targets. The compound in question, 3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine, is no exception and has been studied for its potential applications in medicinal chemistry.

The bromo and fluoro substituents on the phenyl ring are particularly noteworthy as they are commonly employed in pharmaceutical design to enhance metabolic stability, improve binding interactions with biological targets, and modulate pharmacokinetic properties. The presence of these substituents in 3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine suggests that it may exhibit favorable pharmacological characteristics, making it a valuable scaffold for further derivatization and optimization.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. Fluorine atoms can significantly influence the pharmacokinetic profile of a molecule by affecting its lipophilicity, metabolic stability, and binding affinity. Additionally, bromine atoms can serve as handles for further chemical modifications, allowing chemists to fine-tune the properties of the compound. The combination of these two halogens in 3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine may contribute to its versatility as a building block for novel therapeutic agents.

The cyclopropane core of this compound is another key feature that warrants further investigation. Cyclopropanes are known to be highly strained rings that can undergo ring-opening reactions under certain conditions. This reactivity can be exploited to generate new molecular structures or to facilitate interactions with biological targets. The dimethyl substitution at the 2-position of the cyclopropane ring in 3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine may also influence its conformational flexibility and thus its ability to interact with proteins or other biomolecules.

In the context of current research trends, there is an increasing focus on developing small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. Compounds like 3-(5-bromo-2-fluorophenyl)-2,2-dimethylcyclopropan-1-amine have the potential to serve as lead compounds for such efforts. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the binding affinity and selectivity of this molecule against various biological targets.

The amine group at the 1-position of the cyclopropane ring provides another opportunity for functionalization. Amines are versatile functional groups that can participate in hydrogen bonding interactions, forming stable complexes with biological targets. This property makes them particularly useful in designing molecules that require precise spatial orientation within a binding pocket. The presence of this amine group in 3-(5-bromo-fluorophenyl)–)^...